Cas no 1221726-25-5 ((2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride)

• Product Name: (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride
• CAS No: 1221726-25-5
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 4578851
• Update Time: 2025-06-12

(2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride

• Inchi： 1S/C5H10F3NO.ClH/c1-10-3-2-9-4-5(6,7)8;/h9H,2-4H2,1H3;1H
• InChI Key： HSFVUZKSYJJEON-UHFFFAOYSA-N
• SMILES： N(CCOC)CC(F)(F)F.Cl

Experimental Properties

• Melting Point: 184-186 °C

(2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride

Introduction to (2-methoxyethyl)(2,2,2-trifluoroethyl)amine Hydrochloride (CAS No. 1221726-25-5)

(2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride, with the CAS number 1221726-25-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of amines characterized by the presence of both 2-methoxyethyl and 2,2,2-trifluoroethyl groups, which contribute to its unique chemical properties and potential applications. The hydrochloride salt form enhances its solubility in aqueous solutions, making it particularly useful in various biochemical and pharmaceutical formulations.

The (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride molecule exhibits a high degree of versatility due to its structural composition. The incorporation of the trifluoroethyl group introduces fluorine atoms, which are known for their ability to modulate metabolic pathways and enhance the bioavailability of therapeutic agents. This feature has made the compound a subject of intense study in the development of novel drug candidates targeting neurological and inflammatory disorders.

In recent years, advancements in medicinal chemistry have highlighted the potential of fluorinated amines as key intermediates in the synthesis of bioactive molecules. The (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride has been explored in several preclinical studies for its ability to act as a pharmacophore in small molecule drugs. Its unique electronic properties, influenced by the presence of fluorine atoms, allow for precise tuning of interactions with biological targets, thereby improving drug efficacy and selectivity.

One of the most compelling aspects of this compound is its role in the development of antiviral and anti-inflammatory agents. The combination of the methoxyethyl and trifluoroethyl groups provides a scaffold that can be modified to target specific enzymes or receptors involved in viral replication and inflammation. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against viruses such as influenza and hepatitis C by inhibiting key viral proteases and polymerases.

The pharmaceutical industry has also been investigating the use of (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride as a building block for more complex molecules. Its structural motifs have been integrated into libraries of compounds designed for high-throughput screening (HTS) to identify new therapeutic leads. The hydrochloride salt form further facilitates this process by ensuring good solubility and stability during storage and handling.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including fluorination techniques and catalytic processes, are employed to introduce the necessary functional groups. The resulting product is then purified through crystallization or chromatography to meet pharmaceutical-grade standards.

In terms of biological activity, preliminary studies have shown that (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride exhibits mild stimulatory effects on certain cell lines when used at low concentrations. These effects are thought to be mediated by interactions with intracellular signaling pathways involving cAMP and other second messengers. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The safety profile of this compound is another critical area of investigation. While it has not been widely studied in humans, animal models have provided insights into its toxicity profile. Short-term toxicity studies suggest that it is relatively well-tolerated at moderate doses but may cause mild gastrointestinal disturbances at higher concentrations. Long-term studies are necessary to assess any potential chronic effects or interactions with other drugs.

The environmental impact of synthesizing and disposing of this compound is also a consideration in its development. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to develop more sustainable methods for producing (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride, ensuring that its production aligns with environmental regulations and sustainability goals.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in drug discovery and therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in understanding its full range of biological activities and clinical relevance. As our understanding of fluorinated compounds grows, so too will the utility of derivatives like (2-methoxyethyl)(2,2,2-trifluoroethyl)amine hydrochloride in addressing complex diseases.